Cas no 3453-83-6 (2,4,6-Trimethylbenzenesulfonic acid)

• Product name: 2,4,6-Trimethylbenzenesulfonic acid
• CAS No: 3453-83-6
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• MDL: MFCD00007434
• CID: 44174
• PubChem ID: 76992

2,4,6-Trimethylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethylbenzenesulfonic acid
• 2,4,6-TRIMETHYLBENZENESULFONYL CHLORIDE
• 2,4,6-TRIMETHYLBENZYLSULFONYL CHLORIDE
• 2-MESITYLENESULFONYL CHLORIDE
• 2-MESITYLENSULFONYL CHLORIDE
• MESITYLENE-2-SULFONIC ACID CHLORIDE
• MESITYLENE-2-SULFONYL CHLORIDE
• MESITYLENESULFONIC ACID HYDRATE
• MESITYLENESULFONYL CHLORIDE
• MESITYLENESULPHONIC ACID HYDRATE
• MESITYLENESULPHONYL CHLORIDE
• MTS-CL
• 2-MESITYLENE SULPHONIC ACID
• Mesitylenesulfonate
• 2-Mesitylenesulfonic Acid
• 2-Mesitylenesulfonic acid dihydrate
• 2,4,6-Trimethylbenzenesulfonic Acid Dihydrate
• Mesitylenesulfonic Acid Dihydrate
• Mesitylene-2-sulphonic acid dihydrate
• SCHEMBL23788
• SY107984
• InChI=1/C9H12O3S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H3,(H,10,11,12)
• Mesitylsulfonic acid
• W-106730
• MFCD00007482
• NSC 5233
• 3453-83-6
• 2,4,6-Trimethylbenzenesulfonicacid
• Mesitylenesulfonic acid
• tert-butyl 2-(4-(cyclopentylcarbamoyl)piperidin-1-yl)nicotinate
• AKOS000291438
• UNII-B7T8KN72DC
• Q63409559
• EINECS 222-379-3
• 2,4,6-trimethylbenzene-1-sulfonic acid
• NS00010639
• LXFQSRIDYRFTJW-UHFFFAOYSA-
• Mesitylene-2-sulphonic acid
• NSC-5233
• B7T8KN72DC
• Mesitylene-2-sulfonic acid dihydrate
• AS-81341
• DTXSID20188076
• Benzenesulfonic acid, 2,4,6-trimethyl-
• NSC5233
• FT-0612777
• E83363
• DB-048640

• MDL： MFCD00007434
• Inchi： InChI=1S/C9H12O3S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H3,(H,10,11,12)
• InChI Key： LXFQSRIDYRFTJW-UHFFFAOYSA-N
• SMILES： O=S(C1=C(C)C=C(C)C=C1C)(O)=O

Computed Properties

• Exact Mass: 200.05100
• Monoisotopic Mass: 200.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: White to gray crystalline powder
• Density: 1.243
• Melting Point: 55-57 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: >230 °F
• Refractive Index: 1.545
• PSA: 62.75000
• LogP: 2.93930
• Solubility: Insoluble

2,4,6-Trimethylbenzenesulfonic acid Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S22-S26-S27-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• RTECS：DB8930000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：8
• Packing Group：III
• HazardClass：8
• Packing Group：III
• PackingGroup：III
• Risk Phrases：R34
• Hazard Level：8

2,4,6-Trimethylbenzenesulfonic acid Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters